Cas no 1803692-87-6 (Methyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylate)

Methyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylate is a versatile pyridine-based intermediate with significant utility in organic synthesis and pharmaceutical applications. The presence of both a reactive bromomethyl group and a difluoromethyl substituent enhances its utility as a building block for constructing complex heterocyclic frameworks. The ester functionality further allows for derivatization under mild conditions, facilitating downstream modifications. This compound is particularly valuable in medicinal chemistry for the development of fluorinated analogs, leveraging the difluoromethyl group’s metabolic stability and lipophilicity. Its well-defined reactivity profile makes it a reliable choice for nucleophilic substitutions and cross-coupling reactions, offering synthetic flexibility in target-oriented synthesis.
Methyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylate structure
1803692-87-6 structure
Product Name:Methyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylate
CAS No:1803692-87-6
MF:C9H8BrF2NO2
MW:280.066128730774
CID:4847239
Update Time:2025-05-28

Methyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylate
    • Inchi: 1S/C9H8BrF2NO2/c1-15-9(14)5-2-3-6(8(11)12)13-7(5)4-10/h2-3,8H,4H2,1H3
    • InChI Key: ITISPTNYDNTXDG-UHFFFAOYSA-N
    • SMILES: BrCC1C(C(=O)OC)=CC=C(C(F)F)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 228
  • XLogP3: 2
  • Topological Polar Surface Area: 39.2

Methyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029077157-250mg
Methyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylate
1803692-87-6 97%
250mg
$494.40 2022-04-02
Alichem
A029077157-500mg
Methyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylate
1803692-87-6 97%
500mg
$863.90 2022-04-02
Alichem
A029077157-1g
Methyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylate
1803692-87-6 97%
1g
$1,519.80 2022-04-02

Additional information on Methyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylate

Recent Advances in the Application of Methyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylate (CAS: 1803692-87-6) in Chemical Biology and Pharmaceutical Research

Methyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylate (CAS: 1803692-87-6) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique pyridine core and reactive bromomethyl and difluoromethyl substituents, serves as a key building block for the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and central nervous system disorders.

One of the most notable applications of Methyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the incorporation of difluoromethyl groups has been shown to enhance the binding affinity and selectivity of these inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of a new class of EGFR inhibitors, which exhibited potent activity against resistant mutations in non-small cell lung cancer (NSCLC). The researchers highlighted the compound's ability to undergo facile nucleophilic substitution reactions, enabling the rapid diversification of the pyridine scaffold.

In addition to its applications in oncology, Methyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylate has also been investigated for its potential in antimicrobial drug development. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel antibacterial agents using this compound as a key intermediate. The difluoromethyl group was found to improve the metabolic stability of the resulting molecules, addressing a common challenge in antibiotic development. The study also noted the compound's compatibility with modern synthetic methodologies, such as cross-coupling reactions and click chemistry, further underscoring its versatility.

Beyond its role in small-molecule drug discovery, Methyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylate has also been explored in the field of chemical biology. Researchers have utilized this compound to design activity-based probes (ABPs) for studying enzyme function and inhibition. A 2022 publication in ACS Chemical Biology described the development of a probe targeting cysteine proteases, which are implicated in various pathological processes. The bromomethyl group allowed for efficient conjugation to fluorescent tags, enabling real-time visualization of enzyme activity in cellular models.

The synthetic accessibility of Methyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylate has also been a focus of recent research. A 2023 paper in Organic Process Research & Development outlined a scalable and cost-effective synthesis route for this compound, addressing previous challenges related to yield and purity. The optimized protocol employed a one-pot sequential functionalization strategy, significantly reducing the number of purification steps and improving overall efficiency. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Looking ahead, the unique structural features of Methyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylate position it as a promising candidate for further exploration in drug discovery and chemical biology. Its ability to serve as a multifunctional building block, combined with its compatibility with diverse synthetic transformations, makes it a valuable tool for researchers. Future studies are likely to focus on expanding its applications in targeted drug delivery, covalent inhibitor design, and the development of novel imaging agents. As the field continues to evolve, this compound is poised to play an increasingly important role in addressing unmet medical needs.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd